2-(4,5,6,7-Tetraiodo-1,3-dioxo-2-isoindolyl)acetic acid

• CAS No.: 19231-60-8
• Product Name: 2-(4,5,6,7-Tetraiodo-1,3-dioxo-2-isoindolyl)acetic acid
• Molecular Formula: C10H3I4NO4
• Molecular Weight: 708.75 g/mol
• IUPAC Name: 2-(4,5,6,7-tetraiodo-1,3-dioxoisoindol-2-yl)acetic acid
• Standard InChI: InChI=1S/C10H3I4NO4/c11-5-3-4(6(12)8(14)7(5)13)10(19)15(9(3)18)1-2(16)17/h1H2,(H,16,17)
• Standard InChIKey: FLSXICNYHDJIAW-UHFFFAOYSA-N
• SMILES: C(C(=O)O)N1C(=O)C2=C(C1=O)C(=C(C(=C2I)I)I)I
• Canonical SMILES: C(C(=O)O)N1C(=O)C2=C(C1=O)C(=C(C(=C2I)I)I)I
• Description: Casein Kinase 2 (CK2) is a constitutive protein kinase involved in many signal transduction pathways. CK2 is known to negatively regulate apoptosis, and its activity is increased in many proliferating tissues and tumors, which lends promise as an anticancer drug target. CAY10578 is a potent inhibitor of CK2 with an IC50 value of 0.3 µM. This compound is ATP competitive, displaying a Ki value of 0.2 µM and only minimally inhibits the activities of other protein kinases (e.g., GSK3, Cdk5, and MSK1).
• Synonyms: 4,5,6,7-tetraiodo-1,3-dioxo-2-isoindolineacetic acid
• Reference: 1.Golub, A.G.,Yakovenko, O.Y.,Prykhod/'ko, A.O., et al. Evaluation of 4,5,6,7-tetrahalogeno-1H-isoindole-1,3(2H)-diones as inhibitors of human protein kinase CK2. Biochemica et Biophysica Acta 1784, 143-149 (2008).
• PubChem Compound: 4462449
• Last Modified: Nov 11 2021